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Compound of Interest

Compound Name: N'-Boc-N-(Gly-Oleoyl)-Lys

Cat. No.: B15621670 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential physicochemical data for N'-Boc-N-(Gly-Oleoyl)-Lys, a key

intermediate in the synthesis of lipidated peptides and drug delivery systems.

Core Physicochemical Data
The fundamental molecular characteristics of N'-Boc-N-(Gly-Oleoyl)-Lys are summarized

below. This data is critical for experimental design, analytical method development, and

stoichiometric calculations in synthetic protocols.

Parameter Value Reference

Chemical Formula C₃₁H₅₇N₃O₆ [1][2][3]

Molecular Weight 567.80 g/mol [1][2]

Exact Mass 567.4247 u [3]

CAS Number 2353409-71-7 [1][2][3]

Elemental Composition
A detailed breakdown of the elemental composition of N'-Boc-N-(Gly-Oleoyl)-Lys is provided

for applications requiring elemental analysis.
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Element Symbol
Atomic
Mass (
g/mol )

Count
Molar Mass
( g/mol )

Mass
Percentage
(%)

Carbon C 12.011 31 372.341 65.57

Hydrogen H 1.008 57 57.456 10.12

Nitrogen N 14.007 3 42.021 7.40

Oxygen O 15.999 6 95.994 16.91

Total 567.812 100.00

Note: The total molecular weight calculated from elemental composition may vary slightly from

the reported molecular weight due to isotopic distribution.

Logical Representation of Molecular Information
The following diagram illustrates the relationship between the compound's identity and its

fundamental physicochemical properties.
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Caption: Relationship between N'-Boc-N-(Gly-Oleoyl)-Lys and its key identifiers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b15621670?utm_src=pdf-custom-synthesis
https://axispharm.com/product/n-boc-n-gly-oleoyl-lys/
https://broadpharm.com/product/bp-24238
https://www.medkoo.com/products/52444
https://www.benchchem.com/product/b15621670#molecular-weight-of-n-boc-n-gly-oleoyl-lys
https://www.benchchem.com/product/b15621670#molecular-weight-of-n-boc-n-gly-oleoyl-lys
https://www.benchchem.com/product/b15621670#molecular-weight-of-n-boc-n-gly-oleoyl-lys
https://www.benchchem.com/product/b15621670#molecular-weight-of-n-boc-n-gly-oleoyl-lys
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15621670?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15621670?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15621670?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

